3-(2,4-difluorophenyl)azetidine hydrochloride
Description
3-(2,4-difluorophenyl)azetidine hydrochloride is a chemical compound with the CAS Number: 1984043-20-0 . It has a molecular weight of 205.63 . The compound is typically stored at 4 degrees Celsius and is usually available in powder form . The IUPAC name for this compound is 3-(2,4-difluorophenyl)azetidine hydrochloride .
Molecular Structure Analysis
The InChI code for 3-(2,4-difluorophenyl)azetidine hydrochloride is 1S/C9H9F2N.ClH/c10-7-1-2-8(9(11)3-7)6-4-12-5-6;/h1-3,6,12H,4-5H2;1H . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
3-(2,4-difluorophenyl)azetidine hydrochloride is a powder that is stored at 4 degrees Celsius . The compound has a molecular weight of 205.63 .Safety and Hazards
The compound has been assigned the GHS07 pictogram, and the signal word for it is "Warning" . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,4-difluorophenyl)azetidine hydrochloride involves the reaction of 2,4-difluoroaniline with ethyl 2-bromoacetate to form 3-(2,4-difluorophenyl)azetidin-2-one, which is then hydrolyzed to form 3-(2,4-difluorophenyl)azetidine. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "2,4-difluoroaniline", "ethyl 2-bromoacetate", "sodium hydroxide", "hydrochloric acid", "water", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 2,4-difluoroaniline (1.0 eq) and ethyl 2-bromoacetate (1.2 eq) in dry diethyl ether and add sodium hydroxide (1.5 eq). Stir the mixture at room temperature for 24 hours.", "Step 2: Filter the mixture and wash the solid with water. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 3-(2,4-difluorophenyl)azetidin-2-one.", "Step 3: Dissolve 3-(2,4-difluorophenyl)azetidin-2-one in water and add hydrochloric acid to adjust the pH to 2-3. Stir the mixture at room temperature for 2 hours.", "Step 4: Filter the mixture and wash the solid with water. Dry the product under vacuum to obtain 3-(2,4-difluorophenyl)azetidine hydrochloride." ] } | |
CAS RN |
1984043-20-0 |
Molecular Formula |
C9H10ClF2N |
Molecular Weight |
205.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
